Cas no 212842-64-3 (Cowaxanthone B)

• Product Name: Cowaxanthone B
• CAS No: 212842-64-3
• MF: C₂₅H₂₈O₆
• MW: 424.486227989197
• CID: 1123965
• PubChem ID: 11316212
• Update Time: 2025-04-20

Cowaxanthone B Chemical and Physical Properties

Names and Identifiers

• Cowaxanthone B
• 1,3-Dihydroxy-6,7-dimethoxy-2,8-diprenylxanthone
• 1,3-Dihydroxy-6,7-dimethoxy-2,8-bis(3-methyl-2-butenyl)-9H-xanthen-9-one
• 1,3-dihydroxy-6,7-dimethoxy-2,8-bis(3-methylbut-2-enyl)xanthen-9-one
• CS-0032783
• 1,3-Dihydroxy-6,7-dimethoxy-2,8-bis(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
• C25H28O6
• AKOS037514945
• CHEMBL4528420
• HY-N6248
• 1,3-dihydroxy-6,7-dimethoxy-2,8-bis(3-methylbut-2-en-1-yl)xanthen-9-one
• 212842-64-3
• SCHEMBL3750432
• FS-8123
• G65216
• DA-52076

• MDL： MFCD28350932
• Inchi： 1S/C25H28O6/c1-13(2)7-9-15-17(26)11-18-22(23(15)27)24(28)21-16(10-8-14(3)4)25(30-6)20(29-5)12-19(21)31-18/h7-8,11-12,26-27H,9-10H2,1-6H3
• InChI Key： BLZDSTHKFQEOIU-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C/C=C(\C)/C)=C(C=2C(C2=C1C=C(C(=C2C/C=C(\C)/C)OC)OC)=O)O)O

Computed Properties

• Exact Mass: 424.18858861 g/mol
• Monoisotopic Mass: 424.18858861 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 424.5
• XLogP3: 6.6
• Topological Polar Surface Area: 85.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.212±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 91-92 ºC (methanol )
• Solubility: Insuluble (5.5E-6 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 8-prenylated xanthones
• Xanthones